ZINC oxide
ZINC oxide
Crude zinc oxide is a yellow-gray granular solid with no odor. It is insoluble in water. The primary hazard is the threat posed to the environment. Immediate steps should be taken to limit its spread to the environment. Prolonged inhalation of the dust may result in metal fume fever with symptoms of chills, fever, muscular pain, nausea and vomiting.
Zinc oxide is a zinc molecular entity.
Zinc oxide is an inorganic compound used in a number of manufacturing processes. It can be found in rubbers, plastics, ceramics, glass, cement, lubricants, paints, ointments, adhesives, sealants, pigments, foods, batteries, ferrites, fire retardants, and first-aid tapes. It occurs naturally as the mineral zincite, but most zinc oxide is produced synthetically. It is also widely used to treat a variety of other skin conditions, in products such as baby powder and barrier creams to treat diaper rashes, calamine cream, anti-dandruff shampoos, and antiseptic ointments.
Zincite is a mineral with formula of Zn2+O or ZnO. The IMA symbol is Znc.
A mild astringent and topical protectant with some antiseptic action. It is also used in bandages, pastes, ointments, dental cements, and as a sunblock.
Zinc oxide is a zinc molecular entity.
Zinc oxide is an inorganic compound used in a number of manufacturing processes. It can be found in rubbers, plastics, ceramics, glass, cement, lubricants, paints, ointments, adhesives, sealants, pigments, foods, batteries, ferrites, fire retardants, and first-aid tapes. It occurs naturally as the mineral zincite, but most zinc oxide is produced synthetically. It is also widely used to treat a variety of other skin conditions, in products such as baby powder and barrier creams to treat diaper rashes, calamine cream, anti-dandruff shampoos, and antiseptic ointments.
Zincite is a mineral with formula of Zn2+O or ZnO. The IMA symbol is Znc.
A mild astringent and topical protectant with some antiseptic action. It is also used in bandages, pastes, ointments, dental cements, and as a sunblock.
Brand Name:
Vulcanchem
CAS No.:
1314-13-2
VCID:
VC20825072
InChI:
InChI=1S/O.Zn
SMILES:
O=[Zn]
Molecular Formula:
OZn
ZnO
ZnO
Molecular Weight:
81.4 g/mol
ZINC oxide
CAS No.: 1314-13-2
Cat. No.: VC20825072
Molecular Formula: OZn
ZnO
Molecular Weight: 81.4 g/mol
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Specification
| Description | Crude zinc oxide is a yellow-gray granular solid with no odor. It is insoluble in water. The primary hazard is the threat posed to the environment. Immediate steps should be taken to limit its spread to the environment. Prolonged inhalation of the dust may result in metal fume fever with symptoms of chills, fever, muscular pain, nausea and vomiting. Zinc oxide is a zinc molecular entity. Zinc oxide is an inorganic compound used in a number of manufacturing processes. It can be found in rubbers, plastics, ceramics, glass, cement, lubricants, paints, ointments, adhesives, sealants, pigments, foods, batteries, ferrites, fire retardants, and first-aid tapes. It occurs naturally as the mineral zincite, but most zinc oxide is produced synthetically. It is also widely used to treat a variety of other skin conditions, in products such as baby powder and barrier creams to treat diaper rashes, calamine cream, anti-dandruff shampoos, and antiseptic ointments. Zincite is a mineral with formula of Zn2+O or ZnO. The IMA symbol is Znc. A mild astringent and topical protectant with some antiseptic action. It is also used in bandages, pastes, ointments, dental cements, and as a sunblock. |
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| CAS No. | 1314-13-2 |
| Molecular Formula | OZn ZnO |
| Molecular Weight | 81.4 g/mol |
| IUPAC Name | oxozinc |
| Standard InChI | InChI=1S/O.Zn |
| Standard InChI Key | XLOMVQKBTHCTTD-UHFFFAOYSA-N |
| Impurities | ... Some technical grades contain a few tenths of a percent lead. |
| SMILES | O=[Zn] |
| Canonical SMILES | O=[Zn] |
| Boiling Point | 2360 °C |
| Colorform | White or yellowish-white powder; hexagonal crystals Coarse white or grayish powder Hexagonal, wurtzite crystal structure White powder; hexagonal |
| Melting Point | 3587 °F (NIOSH, 2024) Zinc 786 °F 1974 °C 1975 °C 3587 °F |
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